Cas no 33992-80-2 ((5E)-2-Mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one)

• Product Name: (5E)-2-Mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one
• CAS No: 33992-80-2
• MF: C₁₁H₉NOS₂
• MW: 235.325259923935
• MDL: MFCD04969042
• CID: 294568
• PubChem ID: 1419165
• Update Time: 2025-04-19

(5E)-2-Mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-Mercapto-5-(4-methylbenzylidene)thiazol-4(5H)-one
• (5E)-2-MERCAPTO-5-(4-METHYLBENZYLIDENE)-1,3-THIAZOL-4(5H)-ONE
• 4-methylbenzylidene rhodanine
• 4-Thiazolidinone,5-[(4-methylphenyl)methylene]-2-thioxo-
• (5E)-2-mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 5-(4-methyl-benzylidene)-2-thioxo-thiazolidin-4-one
• 5-(4-methylphenylmethylene)-2-thioxothiazolidin-4-one
• 5-(p-Methylbenzyliden)rhodanin
• 5-[(4-methylphenyl)methylene]-2-thioxo-4-thiazolidinone
• Albb-009123
• ART-CHEM-BB B018339
• CHEMBRDG-BB 3018339
• MFCD04969042
• EN300-26867636
• 5-[(4-METHYLPHENYL)METHYLENE]-2-THIOXO-1,3-THIAZOLAN-4-ONE
• AKOS000412056
• AKOS000307360
• EN300-7381006
• (5E)-5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 2360559-77-7
• 33992-80-2
• Z44301532
• 5-[(4-methylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5E)-2-Mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one

• MDL： MFCD04969042
• Inchi： 1S/C11H9NOS2/c1-7-2-4-8(5-3-7)6-9-10(13)12-11(14)15-9/h2-6H,1H3,(H,12,13,14)/b9-6+
• InChI Key： RAXPMQHOSGNELK-RMKNXTFCSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(C)=CC=1)=O)=S

Computed Properties

• Exact Mass: 235.01300
• Monoisotopic Mass: 235.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 377.1±52.0 °C at 760 mmHg
• PSA: 93.53000
• LogP: 2.33070
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(5E)-2-Mercapto-5-(4-methylbenzylidene)-1,3-thiazol-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)